Cas no 1503889-91-5 (3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid)

• Product Name: 3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid
• CAS No: 1503889-91-5
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD21728893
• CID: 5200207
• Update Time: 2025-05-24

3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid

• MDL： MFCD21728893
• Inchi： 1S/C8H5ClN2O2/c9-6-4-10-7-3-5(8(12)13)1-2-11(6)7/h1-4H,(H,12,13)
• InChI Key： LNPOZXWVXWPVSG-UHFFFAOYSA-N
• SMILES： C12=NC=C(Cl)N1C=CC(C(O)=O)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid

3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 1503889-91-5): A Versatile Building Block in Modern Pharmaceutical Chemistry

The 3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid (CAS 1503889-91-5) is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This imidazo[1,2-a]pyridine derivative is characterized by its unique structural features, including a chloro substituent at the 3-position and a carboxylic acid group at the 7-position, making it a valuable intermediate for the synthesis of biologically active molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in the development of small-molecule therapeutics, particularly in areas such as oncology, anti-inflammatory agents, and central nervous system (CNS) disorders.

One of the key reasons for the growing popularity of 3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid is its role as a pharmacophore in drug design. The imidazo[1,2-a]pyridine scaffold is known for its ability to interact with various biological targets, including kinases, GPCRs, and ion channels. The presence of the chloro group enhances the compound's reactivity, allowing for further functionalization through cross-coupling reactions, while the carboxylic acid moiety provides a handle for conjugation or salt formation, improving solubility and bioavailability. This dual functionality makes it a versatile building block for the synthesis of drug-like molecules.

In recent years, the demand for 3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid has surged due to its potential in addressing drug-resistant infections and chronic diseases. With the rise of antibiotic resistance and the need for novel antimicrobial agents, researchers are exploring the imidazo[1,2-a]pyridine core as a promising scaffold. Additionally, its application in cancer research has been highlighted, with studies suggesting its utility in designing kinase inhibitors that target aberrant signaling pathways in tumors. The compound's CAS number 1503889-91-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis and optimization of 3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid have also been a focus of green chemistry initiatives. As the pharmaceutical industry shifts toward sustainable practices, researchers are developing eco-friendly synthetic routes for this compound, minimizing waste and hazardous byproducts. This aligns with the broader trend of environmentally friendly drug development, which is a hot topic among both academia and industry professionals. The compound's structural versatility and ease of modification make it an ideal candidate for such innovations.

From a commercial perspective, 3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid is available through specialized chemical suppliers and custom synthesis providers. Its high purity and consistent quality are critical for researchers who rely on reproducible results in their experiments. The compound's CAS registry number 1503889-91-5 ensures accurate identification and procurement, reducing the risk of errors in sourcing. As the demand for tailor-made intermediates grows, this compound is poised to play a pivotal role in the drug discovery pipeline.

In conclusion, 3-Chloro-imidazo[1,2-a]pyridine-7-carboxylic acid (CAS 1503889-91-5) represents a critical tool in modern pharmaceutical research. Its unique chemical properties, combined with its applicability in diverse therapeutic areas, underscore its importance as a research chemical. Whether in the context of drug development, material science, or bioconjugation, this compound continues to inspire innovation and drive progress in the life sciences. As the scientific community explores new frontiers, the relevance of imidazo[1,2-a]pyridine derivatives like this one is only expected to grow.